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Compound of Interest

2-Chloro-3-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B151092

Understanding the intrinsic properties of a chemical is the foundation of its safe management.
2-Chloro-3-fluorophenylboronic acid is a valuable reagent, often used as a building block in
organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.[1] However, its
structure necessitates a careful approach to disposal.

Chemical Profile and Hazard Summary

A thorough risk assessment begins with the information provided in the Safety Data Sheet
(SDS). The key data for 2-Chloro-3-fluorophenylboronic acid (CAS No. 871329-52-1) is
summarized below.

Property Data Source
CAS Number 871329-52-1 [21[3]
Molecular Formula CeHsBCIFO:2 [3]
Appearance White to off-white solid [2]

H315: Causes skin
GHS Hazard Statements irritation.H319: Causes serious  [2]

eye irritation.

GHS Pictogram Irritant (Xi) [3]

Storage Store under inert gas at 2-8°C [3]
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Expert Analysis of Hazards

The GHS classifications provided by the SDS are our starting point, but a deeper
understanding is crucial for safe handling.

e Dermal and Ocular Hazards: The classifications "Causes skin irritation (Category 2)" and
"Causes serious eye irritation (Category 2)" indicate that direct contact can lead to
inflammation, redness, and discomfort.[2] Prolonged skin contact may cause more significant
issues, while eye contact can result in substantial, though reversible, damage. This
underscores the absolute requirement for appropriate Personal Protective Equipment (PPE)
at all times.

» Halogenated Aromatic System: The presence of chlorine and fluorine atoms on the phenyl
ring places this compound in the category of halogenated organic waste. Halogenated
compounds are of particular environmental concern because their incineration can produce
dioxins and other persistent organic pollutants if not performed at sufficiently high
temperatures in specialized facilities. Therefore, they must never be mixed with non-
halogenated waste streams.

e Boronic Acid Functionality: Boronic acids are Lewis acids, meaning they can accept a pair of
electrons.[4] This property makes them incompatible with strong bases. They are also known
to be susceptible to oxidation, a process that can generate organic radicals.[1] While
generally stable, they can form cyclic anhydrides (boroxines) upon dehydration.[5] This
reactivity profile demands careful segregation from incompatible chemicals in the waste
container.

Part 2: Pre-Disposal Operations: Ensuring Safety at
the Source

Proper disposal begins long before the waste container is full. It starts with implementing
correct procedures at the point of waste generation. This aligns with the principles of the
Occupational Safety and Health Administration (OSHA) Laboratory Standard, which mandates
the development of a Chemical Hygiene Plan (CHP) to minimize employee exposure to
hazardous chemicals.[6]

Required Personal Protective Equipment (PPE)
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Based on the hazard profile, the following PPE is mandatory when handling 2-Chloro-3-
fluorophenylboronic acid or its waste.

PPE Item Specification Rationale
Safety glasses with side Protects against dust particles
Eye Protection shields or tight-sealing safety and splashes causing serious
goggles eye irritation.[7]
Nitrile gloves (or other Prevents skin contact that can

Hand Protection ) ) o
chemically resistant gloves) cause irritation.[8]

] Protects skin and personal
Body Protection Standard laboratory coat ) o
clothing from contamination.[9]

Engineering Controls

All handling of 2-Chloro-3-fluorophenylboronic acid, including weighing the solid and
preparing solutions, should be performed inside a certified chemical fume hood.[10] This
primary engineering control minimizes the inhalation of any airborne dust particles and contains

potential spills.

Waste Segregation: A Critical Decision

Segregating waste correctly is arguably the most critical step in the disposal process. Improper
segregation can lead to dangerous chemical reactions within the waste container and
dramatically increases the cost and complexity of disposal for the entire institution. The
following diagram outlines the decision-making process for waste generated from this
compound.
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Caption: Waste segregation decision tree for 2-Chloro-3-fluorophenylboronic acid.

Part 3: Step-by-Step Disposal Protocol

This protocol adheres to the U.S. Environmental Protection Agency's (EPA) Resource
Conservation and Recovery Act (RCRA), which governs hazardous waste management from
"cradle to grave."[11]

Step 1: Waste Classification

Any chemical waste must be evaluated to determine if it is hazardous.[12] 2-Chloro-3-
fluorophenylboronic acid, as a halogenated organic compound with irritant properties, must
be managed as hazardous waste. Do not dispose of this chemical or its containers in the
regular trash or down the drain.[13]

Step 2: Containerization of Waste

The choice of container and its proper labeling are mandated by federal and local regulations.

e For Solid Waste (Unused reagent, contaminated wipes, etc.):
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o Select Container: Use a wide-mouth, sealable container made of a compatible material
like high-density polyethylene (HDPE).

o Labeling: Affix a university- or company-approved "Hazardous Waste" label to the
container before adding any waste.

o Contents: Clearly write the full chemical name: "2-Chloro-3-fluorophenylboronic acid.”
Do not use abbreviations. List any other solid components.

o Collection: Place contaminated items (e.g., weigh boats, gloves, paper towels used for
cleanup) into the designated container.

o Closure: Keep the container securely closed at all times except when adding waste.[12]
This is a common point of regulatory violation.

e For Liquid Waste (Reaction residues, solvent rinses, etc.):

o Select Container: Use a sealable, chemically compatible solvent waste container (e.qg.,
HDPE carboy) designated for "Halogenated Organic Liquid Waste."

o Labeling: As with solid waste, the container must be pre-labeled with a Hazardous Waste
tag.

o Contents: List all components of the waste stream. For example: "Methanol, water, 2-
Chloro-3-fluorophenylboronic acid.”

o Collection: Carefully pour the liquid waste into the container using a funnel.
o Closure: Always keep the container sealed when not in use.
Step 3: Managing Empty Containers
An "empty" chemical container can still pose a hazard and is subject to regulation.
e Thorough Rinsing: To render a container "RCRA empty," it must be triple-rinsed.[14]

o Collect Rinsate: The first rinse of a container that held 2-Chloro-3-fluorophenylboronic
acid must be collected and disposed of as hazardous liquid waste.[14] For best practice, it is
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advisable to collect all three rinses.

o Container Disposal: Once triple-rinsed and air-dried in a fume hood, the original label must
be defaced or removed. The container can then typically be disposed of in the regular trash
or recycled, depending on institutional policy.

Step 4: Storage and Pickup

Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation
Area (SAA) within the laboratory. This area should be away from incompatible materials and
general traffic. Once a container is full, submit a chemical waste pickup request to your
institution's Environmental Health & Safety (EHS) department.

1. Hazard ID & Risk Assessment
(Review SDS)

2. Select PPE & Engineering Controls
(Gloves, Goggles, Fume Hood)

3. Segregate Waste Stream
(Halogenated Solid vs. Liquid)

4. Collect in Labeled Container
(Keep Closed)

'

G. Store in Satellite Accumulation Are%

'
( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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